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propanamine

CAS No.: 1040683-34-8

Cat. No.: B1532926

Get Quote

Abstract
This technical guide provides a detailed predictive analysis of the spectroscopic and

spectrometric characteristics of the novel secondary amine, N-(2-Butoxybenzyl)-2-
propanamine. In the absence of comprehensive published experimental data for this specific

molecule, this document leverages established principles of nuclear magnetic resonance

(NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) to construct a

reliable, predictive data set. By analyzing the spectral features of analogous compounds—

including N-benzyl-2-propanamine, 2-alkoxybenzyl derivatives, and aliphatic amines—we offer

a robust analytical framework for researchers, scientists, and drug development professionals

engaged in the synthesis, identification, and characterization of this compound. This guide is

structured to explain the causality behind predicted spectral features, ensuring a blend of

theoretical accuracy and practical, field-proven insight.
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N-(2-Butoxybenzyl)-2-propanamine is a secondary amine featuring an isopropyl group and a

2-butoxybenzyl substituent attached to the central nitrogen atom. Its molecular formula is

C₁₄H₂₃NO, and it has a predicted molecular weight of 221.34 g/mol . The structural features—a

secondary amine, an aromatic ring with ortho-alkoxy substitution, and two distinct aliphatic

chains—give rise to a unique spectroscopic fingerprint. Understanding this fingerprint is critical

for confirming its identity, assessing purity, and elucidating its structure in various experimental

contexts.

This guide will systematically predict the outcome of the three primary analytical techniques

used for structural elucidation of small organic molecules.

Caption: Molecular Structure of N-(2-Butoxybenzyl)-2-propanamine.

Predicted ¹H NMR Spectroscopic Data
The ¹H NMR spectrum provides information on the chemical environment and connectivity of

hydrogen atoms in a molecule. The predicted spectrum for N-(2-Butoxybenzyl)-2-
propanamine in a standard solvent like CDCl₃ is detailed below.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.7 mL of deuterated

chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

Instrument: A 400 MHz (or higher) NMR spectrometer.

Acquisition: Acquire a standard one-dimensional proton spectrum at room temperature.

Processing: Process the Free Induction Decay (FID) with an exponential multiplication (line

broadening of 0.3 Hz), Fourier transform, phase correction, and baseline correction.

Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals.

Predicted Chemical Shifts and Splitting Patterns:
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Protons
Predicted δ
(ppm)

Multiplicity Integration Rationale

Aromatic (4H) 6.8 - 7.3 Multiplet (m) 4H

Protons on the

benzene ring.

The ortho-butoxy

group will cause

distinct shifts,

likely resulting in

a complex,

overlapping

multiplet.

Butoxy -OCH₂- ~4.0 Triplet (t) 2H

Methylene group

directly attached

to the electron-

withdrawing

oxygen atom,

resulting in a

downfield shift.

Split by the

adjacent CH₂

group.

Benzyl -NCH₂-Ar ~3.8 Singlet (s) 2H

Benzylic protons

adjacent to the

nitrogen. The

signal is

expected to be a

sharp singlet as

there are no

adjacent protons

to couple with.

Isopropyl -CH- ~2.8 - 3.0 Septet (sept) 1H Methine proton

of the isopropyl

group, split by

the six equivalent
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methyl protons

(n+1 = 7).

Butoxy -CH₂- ~1.8 Multiplet (m) 2H

Methylene group

adjacent to the

terminal methyl

and the other

methylene group

of the butoxy

chain.

Butoxy -CH₂- ~1.5 Multiplet (m) 2H

Methylene group

adjacent to the

OCH₂ group.

Amine -NH- ~1.5 (broad) Singlet (br s) 1H

The N-H proton

signal is often

broad and its

chemical shift is

variable,

depending on

concentration

and solvent. It

typically does not

couple with

adjacent protons.

Isopropyl -CH₃ ~1.1 Doublet (d) 6H

Six equivalent

methyl protons of

the isopropyl

group, split by

the single

methine proton

(n+1 = 2).

Butoxy -CH₃ ~0.95 Triplet (t) 3H Terminal methyl

group of the

butoxy chain,

split by the
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adjacent CH₂

group.

Predicted ¹³C NMR Spectroscopic Data
The ¹³C NMR spectrum identifies all non-equivalent carbon atoms in the molecule.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: Use the same sample prepared for ¹H NMR.

Instrument: A 100 MHz (or higher, corresponding to the proton frequency) NMR

spectrometer.

Acquisition: Acquire a standard proton-decoupled ¹³C spectrum.

Processing: Process the FID, apply phase and baseline corrections, and reference the

spectrum using the CDCl₃ solvent peak (δ 77.16 ppm).

Predicted Chemical Shifts:
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Carbon Atom Predicted δ (ppm) Rationale

Aromatic C-O ~157

Aromatic carbon directly

attached to the electronegative

oxygen of the butoxy group.

Aromatic C-CH₂ ~130

Quaternary aromatic carbon to

which the benzyl group is

attached.

Aromatic CH (x4) 110 - 129

Aromatic carbons bearing

hydrogen atoms. The

ortho/para directing butoxy

group will influence their

specific shifts.

Butoxy -OCH₂- ~68

Aliphatic carbon bonded to the

highly electronegative oxygen

atom.

Benzyl -NCH₂-Ar ~53
Benzylic carbon adjacent to

the nitrogen.

Isopropyl -CH- ~49
Methine carbon of the

isopropyl group.

Butoxy -CH₂- ~31
Second carbon in the butoxy

chain.

Isopropyl -CH₃ ~23
Equivalent methyl carbons of

the isopropyl group.

Butoxy -CH₂- ~19
Third carbon in the butoxy

chain.

Butoxy -CH₃ ~14
Terminal methyl carbon of the

butoxy chain.

Predicted Infrared (IR) Spectroscopic Data
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IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Experimental Protocol: IR Spectroscopy

Sample Preparation: A small drop of the neat liquid compound is placed between two sodium

chloride (NaCl) or potassium bromide (KBr) plates to create a thin film. Alternatively, for solid

samples, a KBr pellet is prepared.

Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

Acquisition: Scan the sample over the mid-infrared range (typically 4000-400 cm⁻¹).

Processing: The resulting interferogram is Fourier-transformed to produce the final spectrum

of absorbance or transmittance versus wavenumber.

Predicted Characteristic Absorption Bands:

Wavenumber
(cm⁻¹)

Vibration Type Intensity Functional Group

3350 - 3310 N-H Stretch Weak-Medium
Secondary Amine[1]

[2][3][4]

3050 - 3010 Aromatic C-H Stretch Medium Aryl C-H

2960 - 2850 Aliphatic C-H Stretch Strong
Butoxy and Isopropyl

C-H

1590, 1490, 1450 C=C Stretch Medium-Strong Aromatic Ring

1250 - 1200 Aryl C-O Stretch Strong Aryl Ether

1250 - 1020 Aliphatic C-N Stretch Medium Aliphatic Amine[1]

910 - 665 N-H Wag Broad, Strong Secondary Amine[1]

~750 C-H Bending (Ortho) Strong
1,2-Disubstituted

Benzene

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.orgchemboulder.com/Spectroscopy/irtutor/aminesir.shtml
https://www.oreateai.com/blog/decoding-the-ir-spectrum-of-secondary-amines/15f1806651b2e0fd85216b4d138067ce
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-iii-secondary-and-tertiary-amines
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/24%3A_Amines_and_Heterocycles/24.10%3A_Spectroscopy_of_Amines
https://www.orgchemboulder.com/Spectroscopy/irtutor/aminesir.shtml
https://www.orgchemboulder.com/Spectroscopy/irtutor/aminesir.shtml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Predicted Mass Spectrometry (MS) Data
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in structural elucidation.

Experimental Protocol: Mass Spectrometry

Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via

direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

Ionization: Use Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for LC-

MS.

Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).

Detection: The abundance of each ion is recorded to generate the mass spectrum.

Predicted Fragmentation Pattern (Electron Ionization):

Molecular Ion (M⁺): m/z = 221. This peak, corresponding to the intact molecule minus one

electron, is expected to be observed.

Base Peak: m/z = 164. This is predicted to be the most abundant fragment, resulting from

the characteristic alpha-cleavage (cleavage of the C-C bond adjacent to the nitrogen) with

loss of an isopropyl radical (•CH(CH₃)₂). The resulting ion is [C₁₁H₁₄O]⁺.

Other Key Fragments:

m/z = 149: Loss of the butoxy group (•OC₄H₉) from the molecular ion.

m/z = 107: Represents the butoxybenzyl cation [CH₂(C₆H₄)OC₄H₉]⁺, though less likely to

be the primary fragmentation pathway compared to alpha-cleavage.

m/z = 91: Tropylium ion, a common fragment for benzyl-containing compounds, formed

from rearrangement and cleavage of the benzyl group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z = 58: Resulting from cleavage of the benzyl-nitrogen bond to give the [CH(CH₃)₂NH]⁺

fragment.

N-(2-Butoxybenzyl)-2-propanamine
[M]⁺˙

m/z = 221

Loss of •CH(CH₃)₂
(Alpha-Cleavage)

Loss of •C₃H₇

Benzylic Cleavage

Loss of 2-Butoxybenzyl radical

[C₁₁H₁₆NO]⁺
m/z = 178

[C₇H₈NO]⁺
m/z = 122

[C₁₁H₁₅O]⁺
m/z = 163

(2-Butoxybenzyl Cation)

[C₄H₁₀N]⁺
m/z = 72

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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